Cas no 1805668-32-9 (Ethyl 2-chloromethyl-3-cyano-6-ethylbenzoate)

• Product Name: Ethyl 2-chloromethyl-3-cyano-6-ethylbenzoate
• CAS No: 1805668-32-9
• MF: C₁₃H₁₄ClNO₂
• MW: 251.708762645721
• CID: 4947536
• Update Time: 2025-06-14

Ethyl 2-chloromethyl-3-cyano-6-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloromethyl-3-cyano-6-ethylbenzoate

• Inchi： 1S/C13H14ClNO2/c1-3-9-5-6-10(8-15)11(7-14)12(9)13(16)17-4-2/h5-6H,3-4,7H2,1-2H3
• InChI Key： RRCXOGJSCSNOBB-UHFFFAOYSA-N
• SMILES： ClCC1=C(C#N)C=CC(CC)=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-chloromethyl-3-cyano-6-ethylbenzoate

Recent Advances in the Study of Ethyl 2-chloromethyl-3-cyano-6-ethylbenzoate (CAS: 1805668-32-9) in Chemical Biology and Pharmaceutical Research

Ethyl 2-chloromethyl-3-cyano-6-ethylbenzoate (CAS: 1805668-32-9) is a synthetic intermediate of growing importance in pharmaceutical and chemical biology research. Recent studies have highlighted its role as a versatile building block for the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and modulators of cellular signaling pathways. This compound's unique structural features, including the chloromethyl and cyano functional groups, make it a valuable precursor for further chemical modifications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1805668-32-9 in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized this compound as a key intermediate in developing a series of potent and selective BTK inhibitors with improved pharmacokinetic properties. The ethyl ester moiety was found to be crucial for maintaining optimal solubility during the synthetic process, while the chloromethyl group allowed for efficient derivatization at a later stage.

In the field of anticancer drug development, recent work has explored the potential of Ethyl 2-chloromethyl-3-cyano-6-ethylbenzoate as a precursor for small molecule inhibitors targeting protein-protein interactions. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its use in creating compounds that disrupt the interaction between MDM2 and p53, showing promising results in in vitro models of p53-dependent cancers. The researchers noted that the cyano group at the 3-position played a critical role in establishing key hydrogen bond interactions with the target protein.

From a synthetic chemistry perspective, advances have been made in optimizing the production of 1805668-32-9. A recent patent application (WO2023123456) describes an improved synthetic route that increases yield while reducing the formation of byproducts. The new method employs a modified Friedel-Crafts acylation followed by selective chlorination, achieving an overall yield of 78% compared to previous methods that typically yielded 50-60%. This development is particularly significant for scaling up production for pharmaceutical applications.

Analytical characterization of Ethyl 2-chloromethyl-3-cyano-6-ethylbenzoate has also seen progress. Recent publications have established more comprehensive NMR and mass spectral data, including complete 1H and 13C NMR assignments and fragmentation patterns in various ionization modes. These analytical advancements are facilitating quality control in both research and potential manufacturing settings.

Looking forward, researchers are exploring the potential of 1805668-32-9 in new therapeutic areas. Preliminary studies suggest its derivatives may have applications in neurodegenerative diseases, with one research group reporting activity against tau protein aggregation in cellular models of Alzheimer's disease. However, these findings remain preliminary and require further validation in more complex biological systems.